Cas no 2171280-40-1 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid)

• Product Name: (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid
• CAS No: 2171280-40-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5770936
• PubChem ID: 165801262
• Update Time: 2025-08-03

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]heptanoic acid
• 2171280-40-1
• EN300-1476322
• (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-4-9-19(16-25(30)31)29-26(32)18(2)14-15-28-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-14,19,24H,3-4,9,15-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/b18-14+/t19-/m1/s1
• InChI Key： RKGSAGMGIZPSBJ-YWXUCKCNSA-N
• SMILES： O(C(NC/C=C(\C)/C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid

Comprehensive Overview of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid (CAS No. 2171280-40-1)

In the realm of organic chemistry and pharmaceutical research, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid (CAS No. 2171280-40-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to a class of Fmoc-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Researchers and industry professionals are increasingly exploring its utility in bioconjugation, prodrug design, and as a building block for bioactive molecules.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a protective moiety for amines, a feature widely exploited in solid-phase peptide synthesis (SPPS). This method is a cornerstone in modern peptide therapeutics, a field experiencing exponential growth due to its relevance in treating diseases like cancer, diabetes, and autoimmune disorders. The compound’s chiral center (3R configuration) further enhances its value in stereoselective synthesis, aligning with the pharmaceutical industry’s demand for enantiomerically pure compounds.

Recent trends in green chemistry and sustainable synthesis have also spotlighted derivatives like (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid. Innovations in catalyst-free reactions and microwave-assisted synthesis are being tested to optimize its production, reducing environmental impact. These advancements resonate with the global push for eco-friendly pharmaceutical manufacturing, a topic frequently searched by academics and ESG-focused investors.

From a commercial perspective, the compound’s CAS No. 2171280-40-1 is a critical identifier for procurement and regulatory compliance. Suppliers and contract research organizations (CROs) often highlight its availability in high-purity grades (>98%) for GMP applications, catering to the stringent needs of preclinical and clinical studies. Discussions on platforms like ResearchGate and PubMed frequently address its stability, solubility, and compatibility with common reagents—key concerns for synthetic chemists.

Looking ahead, the integration of machine learning in molecular design may unlock novel applications for this compound. Predictive algorithms are being trained to identify structural analogs with enhanced bioavailability or reduced toxicity, a hot topic in AI-driven drug discovery. As the scientific community continues to explore (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid, its role in next-generation therapeutics and materials science is poised to expand, making it a staple in both academic and industrial research.